Cas no 34127-96-3 (3-butoxy-4-methoxybenzaldehyde)

3-butoxy-4-methoxybenzaldehyde Properties

Names and Identifiers

• Benzaldehyde,3-butoxy-4-methoxy-
• 3-BUTOXY-4-METHOXYBENZALDEHYDE
• 3-Butoxy-4-methoxy-benzaldehyd
• 3-butoxy-4-methoxy-benzaldehyde
• 3-butyloxy-4-methoxybenzaldehyde
• 3-n-butoxy-4-methoxybenzaldehyde
• AC1LC11D
• AC1Q2XEI
• CTK4H1773
• 3-butoxy-4-methoxybenzaldehyde
• 2-FLUORO-5-METHOXYCINNAMICACID
• DTXSID40343822
• EN300-09170
• SR-01000050590-1
• 3-butoxy-4-methoxybenzaldehyde, AldrichCPR
• MFCD00831062
• CS-0221453
• 34127-96-3
• SR-01000050590
• Benzaldehyde, 3-butoxy-4-methoxy-
• AKOS000202070
• Z55993048
• SCHEMBL1748837
• +Expand

• MDL： MFCD00831062
• InChIKey： CSSRHTDXZIBTMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-3-4-7-15-12-8-10(9-13)5-6-11(12)14-2/h5-6,8-9H,3-4,7H2,1-2H3
• SMILES： CCCCOC1=C(C=CC(=C1)C=O)OC

Computed Properties

• Exact Mass: 208.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 208.109944
• Heavy Atom Count: 15
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53
• Refractive Index: 1.518
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 138.3°C
• Density: 1.048